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Compound of Interest

Compound Name: Acephate

Cat. No.: B021764

Introduction

Acephate (O,S-Dimethyl acetylphosphoramidothioate) is a broad-spectrum organophosphate
insecticide widely utilized in agriculture for its systemic and contact activity against a variety of
chewing and sucking insect pests.[1][2][3] As a water-soluble insecticide, it is readily absorbed
by plant roots and foliage and translocated throughout the plant's vascular system, providing
both immediate and residual control.[1][2][4] Acephate is effective against pests such as
aphids, thrips, leaf miners, caterpillars, and sawflies on crops including cotton, vegetables,
fruits, and ornamentals.[4][5][6] Its primary mode of action is the inhibition of the enzyme
acetylcholinesterase, which is critical for nerve function in insects.[4][7][8]

Mode of Action: Acetylcholinesterase Inhibition

Acephate functions by disrupting the central nervous system of insects.[5] It is a weak inhibitor
of acetylcholinesterase (AChE) itself.[2][8] HoweVer, within the insect, it is metabolized to
methamidophos, a more potent AChE inhibitor.[8][9][10][11]

Acetylcholinesterase is the enzyme responsible for breaking down the neurotransmitter
acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, acephate causes an accumulation
of ACh.[5][8] This leads to continuous and excessive firing of nerve impulses, resulting in
overstimulation of the nervous system, paralysis, and ultimately, the death of the insect.[1][4]
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Caption: Acephate's mode of action via acetylcholinesterase inhibition.

Formulations and Data Presentation

Acephate is available in several formulations to allow for flexible application across different
agricultural systems.[1] The most common formulations include Soluble Powders (SP), Water
Dispersible Granules (WDG), and Emulsifiable Concentrates (EC).[1]

Table 1: Common Acephate Formulations in Agriculture
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. Active Ingredient Common o
Formulation Type . Lo Description
Concentration Abbreviation
A powder that
dissolves in water to
Soluble Powder 75% wiw, 90% w/w SP )
form a true solution.[1]
[5]
Granules that
] ] disintegrate and
Water Dispersible ) )
90%, 97% WDG disperse in water to
Granules )
form a suspension.[1]
[12]
A liquid formulation
Emulsifiable containing the active
50% EC _ _
Concentrate ingredient, a solvent,
and an emulsifier.[1]
Solid granules
Granular Varies GR intended for soil

application.[4][6]

Table 2: Recommended Application Rates of Acephate 75% SP for Selected Crops and Pests
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Crop

Target Pest(s)

Application
Rate (Ibs/acre)

Spray Volume
(Gallons/acre)

Notes

Cotton

Aphids, Lygus
bugs, Thrips

0.75-1.0

Air: 3-10Ground:
10-25

Use higher rates
for migrating
Lygus adults. For
resistance
management,
rotate with other
insecticide
classes.[13][14]
[15]

Cotton

Bollworm,
Tobacco

Budworm

0.67-1.33

Air: 3-10Ground:
10-25

Apply when eggs
appear and
repeat at 3-7 day
intervals as
needed.[13]

Celery

Aphids, Cabbage
Looper, Fall

Armyworm

0.67 -1.33

Air: Min.
5Ground: 50-100

All celery must
be trimmed (tops
removed) before
shipment. Do not
use tops for food
or feed.[13]

Peanuts

Thrips

0.75

Not Specified

Applications are
most needed
within 30 days of
planting.[14]

Bell Peppers

Aphids

0.33-0.67

Air: Min.
5Ground: 20-100

Do not apply
more than 1.33
Ibs per acre per

crop cycle.[13]

Brussels Sprouts

Cabbage Looper,
Aphids

1.33

Air: Min.
5Ground: 25-150

Do not apply
more than 2.67
Ibs per acre per

crop cycle.[13]
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Note: Application rates and pre-harvest intervals (PHI) may vary by region and specific product
label. Always consult the product label for specific instructions.

Table 3: Dissipation and Half-life of Acephate (75% SP) in Green Chilli[16]

Initial Deposit . Calculated Waiting
Treatment Half-life (Days) .

(mglkg) Period (Days)
Recommended Dose

, 5.128 4.02 20.12

(337.5ga.i./ha)
Double
Recommended Dose 7.249 5.84 34.08

(675 g a.i./ha)

Experimental Protocols

Protocol 1: Preparation of Acephate Spray Solution
(from 75% SP Formulation)

Objective: To prepare a homogenous spray solution of Acephate 75% SP for laboratory or field
application.

Materials:

e Acephate 75% SP formulation

Water (quality suitable for pesticide application)

Calibrated weighing scale

Clean mixing container or spray tank

Stirring rod or agitation system

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:
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e Calculate Required Amount: Determine the required amount of Acephate 75% SP powder
based on the target concentration and the final volume of the spray solution.

o Example: To prepare 10 liters of a 1 g/L solution, you will need 10 grams of the Acephate
75% SP product.

e Pre-slurry Preparation: In a separate small container, create a pre-slurry by adding the
weighed acephate powder to a small amount of water (e.g., 500 mL).[5]

e Mixing: Stir the pre-slurry thoroughly until all the powder is completely dissolved and no
lumps remain.[5] This ensures the active ingredient is evenly distributed.

e Tank Filling: Fill the main spray tank with half the required volume of water.[5]

e Adding the Slurry: While agitating the water in the spray tank, slowly pour the pre-slurry
mixture into the tank.

o Final Volume: Add the remaining volume of water to the spray tank to reach the desired final
volume.

« Continuous Agitation: Continue to agitate the solution in the tank during mixing and
throughout the application process to maintain a homogenous mixture.[5]

Protocol 2: Field Efficacy Trial for Acephate

Objective: To evaluate the efficacy of an acephate formulation against a target insect pest on a
specific crop under field conditions. This protocol is based on a typical Randomized Block
Design (RBD).[16]
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1. Experimental Design
- Randomized Block Design
- Define Treatments (e.g., T1: Acephate, T2: Control)
- Determine # of Replications

2. Site Selection & Plot Setup
- Choose a uniform field
- Mark out individual plots
- Create buffer zones

3. Pre-Application Assessment
- Scout for pest populations
- Record baseline pest density (ETL)

4. Treatment Application
- Calibrate spray equipment
- Prepare spray solution (Protocol 1)
- Apply treatments to designated plots

5. Post-Application Data Collection
- Collect samples at set intervals (e.g., 3, 7, 14 days)
- Count pest numbers (live/dead)
- Assess crop damage

1
[
If reciuired

6. Residue Analysis (Optional)
- Collect crop samples for residue testing
- Follow appropriate extraction and analytical methods

7. Data Analysis
- Perform statistical analysis (e.g., ANOVA)

- Calculate % mortality or efficacy
- Compare treatment means

8. Conclusion & Reporting
- Summarize findings
- Determine treatment effectiveness

Click to download full resolution via product page

Caption: A typical workflow for an agricultural field efficacy trial.
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Procedure:
o Experimental Design:

o Design the experiment using a Randomized Block Design (RBD) to minimize the effects of
field variability.[16]

o Define treatments: e.g., T1 (Acephate at recommended dose), T2 (Positive Control -
another standard insecticide), T3 (Negative Control - untreated).[16]

o Establish at least four replications for each treatment.
» Plot Establishment:
o Select a suitable field with a known history of the target pest.

o Mark out plots of a uniform size (e.g., 5m x 5m) with adequate buffer zones between plots
to prevent spray drift.

e Pre-Treatment Assessment:

o Before application, assess the initial pest population in each plot to ensure it has reached
the Economic Threshold Level (ETL).[5]

o Application of Treatments:

o Calibrate application equipment (e.g., backpack sprayer) to ensure accurate and uniform
coverage.

o Prepare the acephate spray solution according to Protocol 1.

o Apply the treatments to their respective, randomly assigned plots. Ensure spraying is done
during times of low wind to minimize drift and when pollinators are not active.[4]

e Post-Treatment Data Collection:

o Collect data at predetermined intervals (e.g., 1, 3, 7, and 14 days after application).
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o Data collection methods will vary by pest:

» Aphids/Thrips: Count the number of insects on a specific number of leaves/plants per

plot.
» Caterpillars: Count larvae per plant or assess the percentage of defoliation.
o Data Analysis:

o Calculate the percentage of pest mortality for each treatment relative to the untreated

control.

o Analyze the data using appropriate statistical methods (e.g., Analysis of Variance -
ANOVA) to determine if there are significant differences between treatments.

Resistance Management

The repeated use of insecticides with the same mode of action can lead to the development of
resistant pest populations.[13] Acephate belongs to the IRAC (Insecticide Resistance Action
Committee) Group 1B.[3][4] To ensure its long-term effectiveness, a resistance management
strategy is crucial. The primary strategy is to rotate acephate with insecticides from different
IRAC groups, such as pyrethroids (Group 3A) or neonicotinoids (Group 4A).[4][13]
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Caption: Insecticide rotation strategy to manage resistance.

Safety and Environmental Precautions

o Operator Safety: Handlers, mixers, and applicators should wear appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, coveralls, and eye
protection.

o Pollinator Protection: Acephate is toxic to bees and other beneficial insects.[4] Avoid
applying during crop bloom. If application is necessary, it should be done in the late evening
or early morning when pollinators are least active.[4]

o Aquatic Systems: Do not apply directly to water or in areas where surface runoff is likely to
occur, as acephate can be harmful to aquatic organisms.[4]

o Re-entry Interval (REI): Do not allow workers to enter treated areas until the spray has dried
and the specified REI on the product label has passed.
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» Pre-Harvest Interval (PHI): Adhere strictly to the pre-harvest interval specified on the label for
the particular crop to ensure residues are below the Maximum Residue Limits (MRLS).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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